Cas no 2228855-84-1 (3-(2-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228855-84-1
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6240741
• PubChem ID: 165609737
• Update Time: 2025-06-08

3-(2-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine
• 2228855-84-1
• EN300-1759018

• Inchi： 1S/C15H23N/c1-14(2,3)11-9-7-6-8-10(11)12-13(16)15(12,4)5/h6-9,12-13H,16H2,1-5H3
• InChI Key： UQLLJNZTBQZZGX-UHFFFAOYSA-N
• SMILES： NC1C(C2C=CC=CC=2C(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(2-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228855-84-1)

The compound 3-(2-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228855-84-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This amine derivative features a cyclopropane ring substituted with two methyl groups and an aromatic tert-butylphenyl moiety, making it a subject of interest for researchers in medicinal chemistry, material science, and agrochemical development.

One of the most frequently searched questions about this compound revolves around its synthesis methods and industrial applications. The synthesis typically involves multi-step organic reactions, including cyclopropanation of appropriate precursors and subsequent functional group transformations. Recent advancements in catalytic methods have improved the efficiency of producing this compound, which is particularly relevant given the growing demand for high-purity specialty chemicals in pharmaceutical research.

From a structural perspective, the presence of both the cyclopropane ring and tert-butyl group contributes to the molecule's unique steric and electronic properties. This combination makes 3-(2-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine particularly interesting for studying conformational effects and molecular interactions, topics that are currently trending in computational chemistry circles. Researchers are actively investigating how these structural features influence the compound's potential as a building block for more complex molecular architectures.

The compound's stability profile and physicochemical properties are another area of frequent inquiry. With a molecular weight of 231.36 g/mol, this amine demonstrates moderate solubility in common organic solvents while maintaining good thermal stability - characteristics that make it suitable for various formulation applications. These properties align well with current industry needs for compounds that can withstand diverse processing conditions while maintaining their structural integrity.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable production routes for compounds like 3-(2-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine. This aligns with broader industry trends toward reducing environmental impact while maintaining product quality. Recent publications have explored catalyst systems that minimize waste generation during synthesis, addressing one of the most pressing concerns in modern chemical manufacturing.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The availability of high-quality analytical data for CAS No. 2228855-84-1 has facilitated its adoption in research programs, particularly those focused on structure-activity relationship studies. This comprehensive characterization also supports quality control in production environments, ensuring batch-to-batch consistency.

From a commercial perspective, the global market for specialized amine compounds like 3-(2-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine has shown steady growth, driven by increasing R&D investments in pharmaceutical and material science sectors. Supply chain considerations for this compound often focus on custom synthesis capabilities and scale-up potential, reflecting the industry's need for reliable sources of research chemicals.

Looking forward, the scientific community continues to explore novel derivatives and analogs of 3-(2-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine, particularly in the context of structure optimization for specific applications. The compound's modular structure allows for systematic variation, making it a valuable scaffold in drug discovery programs and material development projects. This adaptability positions it well for future innovation in multiple chemical domains.

Safety considerations for handling CAS No. 2228855-84-1 follow standard laboratory protocols for amine compounds, with particular attention to proper ventilation and personal protective equipment. While not classified as hazardous under normal conditions, prudent handling practices are recommended, consistent with good laboratory practices for all research chemicals.

In summary, 3-(2-tert-butylphenyl)-2,2-dimethylcyclopropan-1-amine represents an interesting case study in specialty chemical development, combining unique structural features with practical research applications. Its growing prominence in scientific literature and commercial catalogs underscores its value as a research tool and potential intermediate for more complex molecules. As chemical research continues to evolve, compounds like this will likely play increasingly important roles in advancing both fundamental science and applied technologies.